Cas no 1806325-20-1 (2-Methoxybenzo[d]oxazole-5-carbonyl chloride)

• Product Name: 2-Methoxybenzo[d]oxazole-5-carbonyl chloride
• CAS No: 1806325-20-1
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4816867
• Update Time: 2025-05-25

2-Methoxybenzo[d]oxazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzo[d]oxazole-5-carbonyl chloride

• Inchi： 1S/C9H6ClNO3/c1-13-9-11-6-4-5(8(10)12)2-3-7(6)14-9/h2-4H,1H3
• InChI Key： RRFUQYNFOHBIDC-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=1)N=C(OC)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 3
• Topological Polar Surface Area: 52.3

Additional information on 2-Methoxybenzo[d]oxazole-5-carbonyl chloride

Introduction to 2-Methoxybenzo[d]oxazole-5-carbonyl chloride (CAS No. 1806325-20-1)

2-Methoxybenzo[d]oxazole-5-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806325-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzo[d]oxazole class, a heterocyclic structure that combines a benzene ring with an oxygen-containing heterocycle, making it a versatile scaffold for medicinal chemistry applications.

The benzo[d]oxazole core is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chloroformyl group at the 5-position and a methoxy substituent at the 2-position enhances its reactivity and utility in synthetic chemistry. Specifically, the carbonyl chloride functionality (Cl-COCl) makes it a valuable intermediate in the synthesis of amides, esters, and other derivatives through nucleophilic acyl substitution reactions.

In recent years, there has been growing interest in 2-Methoxybenzo[d]oxazole-5-carbonyl chloride due to its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic profiles and target specificity. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The methoxy group provides electronic modulation, while the benzo[d]oxazole ring contributes to favorable interactions with biological targets.

One notable application of 2-Methoxybenzo[d]oxazole-5-carbonyl chloride is in the synthesis of protease inhibitors. Proteases play critical roles in various physiological processes, and their dysregulation is associated with several diseases, including Alzheimer's and HIV/AIDS. By serving as an acylating agent, this compound enables the construction of peptidomimetics with enhanced stability and binding affinity. The carbonyl chloride moiety is particularly useful for introducing reactive sites that can be further functionalized to mimic natural peptide sequences.

The pharmaceutical industry has also utilized 2-Methoxybenzo[d]oxazole-5-carbonyl chloride in the development of small-molecule drugs targeting neurological disorders. Studies have demonstrated its potential in modulating neurotransmitter release by acting on specific receptor subtypes. The benzo[d]oxazole scaffold is known to penetrate the blood-brain barrier effectively, making it an attractive candidate for central nervous system (CNS) drug discovery. Additionally, the presence of both electron-donating (methoxy) and electron-withdrawing (chloroformyl) groups allows for fine-tuning of physicochemical properties such as solubility and lipophilicity.

Advances in computational chemistry have further enhanced the utility of 2-Methoxybenzo[d]oxazole-5-carbonyl chloride by enabling high-throughput virtual screening. Molecular docking studies have identified promising scaffolds for drug development by predicting binding interactions with protein targets. The structural rigidity provided by the benzo[d]oxazole ring facilitates precise alignment with active sites, while modifications such as chloroformylation introduce necessary reactivity for post-synthetic derivatization.

In synthetic organic chemistry, 2-Methoxybenzo[d]oxazole-5-carbonyl chloride serves as a key building block for constructing complex heterocycles. Its reactivity allows for seamless integration into multi-step synthetic pathways, enabling access to structurally diverse libraries for screening purposes. The compound's compatibility with various reaction conditions makes it suitable for both academic research laboratories and industrial-scale production.

Recent patents have highlighted innovative applications of 2-Methoxybenzo[d]oxazole-5-carbonyl chloride in agrochemical research. By modifying its core structure, chemists have developed novel compounds with herbicidal and fungicidal properties. The benzo[d]oxazole moiety is particularly effective in disrupting essential metabolic pathways in pests while maintaining low toxicity to non-target organisms.

The environmental impact of using 2-Methoxybenzo[d]oxazole-5-carbonyl chloride has also been carefully evaluated. Studies indicate that proper handling and disposal protocols minimize ecological risks associated with its use. As sustainable chemistry becomes increasingly important, researchers are exploring greener synthetic routes that reduce waste generation without compromising yield or purity.

Future directions in research may focus on expanding the applications of 2-Methoxybenzo[d]oxazole-5-carbonyl chloride by exploring its role in photodynamic therapy and other emerging therapeutic modalities. The compound's ability to undergo photochemical reactions under controlled conditions opens new avenues for developing light-sensitive drugs that can selectively target diseased cells.

In conclusion,2-Methoxybenzo[d]oxazole-5-carbonyl chloride (CAS No. 1806325-20-1) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for drug discovery, material science, and industrial applications. As advancements continue to unfold，this compound will undoubtedly remain at the forefront of innovation in synthetic and medicinal chemistry.